![molecular formula C23H29ClN2O4 B195020 2-(2-(2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid CAS No. 682323-77-9](/img/structure/B195020.png)
2-(2-(2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid
Overview
Description
This compound is also known as Cetirizine , a major metabolite of hydroxyzine . It exhibits high specific affinity for histamine H1 receptor and has antiallergic, spasmolytic, and antihistaminic activity .
Synthesis Analysis
A process for the synthesis of this compound is described in a patent . The process involves the preparation of 2- [2- [4- [ (4-chloro phenyl) phenyl methyl]-1-piperazinyl] ethoxy acetic acid of formula (Ia) and pharmaceutically acceptable salts thereof .Molecular Structure Analysis
The molecular formula of this compound is C21H25ClN2O3 . The structure is based on structures generated from information available in ECHA’s databases .Physical And Chemical Properties Analysis
The molecular weight of this compound varies depending on its form. For example, the molecular weight is 380.318 for N- (4- [2- [4- (2-HYDROXYETHYL)-1-PIPERAZINYL]ETHOXY]PHENYL)ACETAMIDE DIHYDROCHLORIDE , and 365.813 for 2- (4- (3-CHLOROPHENYL)-1-PIPERAZINYL)-N- (2,4-DIFLUOROPHENYL)ACETAMIDE .Scientific Research Applications
Pharmaceutical Reference Standards
“Cetirizine impurity E” is used as a reference standard in pharmaceutical substances and medicinal products . It’s crucial in ensuring the quality, safety, and efficacy of medicines by providing a benchmark against which other substances can be measured .
Chemical Synthesis
This compound is involved in chemical synthesis processes . It’s used in the synthesis of other complex molecules, contributing to the development of new drugs and materials .
Allergic Conditions Treatment
Cetirizine, a related compound, is widely used in treating symptoms secondary to histamine release, which is typical of certain allergic conditions . Although “Cetirizine impurity E” is not cetirizine itself, it may have similar properties and could potentially be used in related research.
Central Nervous System Studies
Research involving cetirizine has shown that it does not generally produce significant psychomotor effects at therapeutic doses . “Cetirizine impurity E”, being a related compound, could be used in studies investigating the central nervous system effects of similar drugs .
Analytical Chemistry
“Cetirizine impurity E” can be used in analytical chemistry as a standard for the calibration of equipment and the validation of analytical methods .
Drug Development
As a related compound to cetirizine, “Cetirizine impurity E” could be used in drug development research. Understanding its properties and interactions could lead to the development of new drugs with improved efficacy and safety profiles .
Mechanism of Action
Target of Action
Cetirizine Impurity E, also known as Ethoxycetirizine, is a derivative of Cetirizine . Cetirizine is a selective Histamine-1 antagonist . It primarily targets the H1 receptors , which play a crucial role in allergic reactions .
Mode of Action
The mode of action of Cetirizine Impurity E is likely similar to that of Cetirizine. Cetirizine, a metabolite of hydroxyzine, achieves its main effects through the selective inhibition of peripheral H1 receptors . This action prevents histamine from activating the H1 receptor, thereby mitigating the allergic response .
Biochemical Pathways
Cetirizine’s action on H1 receptors can influence various allergic symptoms, such as sneezing, coughing, nasal congestion, and hives .
Result of Action
Based on its relationship to cetirizine, it may help alleviate symptoms associated with allergic reactions by inhibiting the h1 receptor .
Action Environment
The action environment of Cetirizine Impurity E is likely to be influenced by various factors. For instance, Cetirizine formulated in a PEG-containing matrix was found to degrade during manufacture and storage . The degradation of Cetirizine in polyethylene glycol arose from the reaction between the drug and the reactive peroxide intermediates such as peroxyl radicals formed through oxidation of PEG . Therefore, the stability and efficacy of Cetirizine Impurity E could also be influenced by similar environmental factors.
Safety and Hazards
properties
IUPAC Name |
2-[2-[2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]ethoxy]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29ClN2O4/c24-21-8-6-20(7-9-21)23(19-4-2-1-3-5-19)26-12-10-25(11-13-26)14-15-29-16-17-30-18-22(27)28/h1-9,23H,10-18H2,(H,27,28) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIOFDOGAYXDHHG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCOCCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29ClN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(2-(4-((4-Chlorophenyl)phenylmethyl)piperazin-1-yl)ethoxy)ethoxy)acetic acid | |
CAS RN |
682323-77-9 | |
Record name | Cetirizine dihydrochloride specified impurity E [EP] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0682323779 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)ethoxy)acetic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-(2-(2-(4-((4-CHLOROPHENYL)PHENYLMETHYL)PIPERAZIN-1-YL)ETHOXY)ETHOXY)ACETIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S9EW59C6GN | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.